Cas no 3483-35-0 (3-[2-(diethylamino)ethyl]-1,2,3-oxadiazol-3-ium-5-olate hydrochloride (1:1))

• Product Name: 3-[2-(diethylamino)ethyl]-1,2,3-oxadiazol-3-ium-5-olate hydrochloride (1:1)
• CAS No: 3483-35-0
• MF: C₈H₁₆ClN₃O₂
• MW: 221.684540748596
• CID: 1466632
• PubChem ID: 198904
• Update Time: 2025-04-20

3-[2-(diethylamino)ethyl]-1,2,3-oxadiazol-3-ium-5-olate hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-[2-(diethylamino)ethyl]-1,2,3-oxadiazol-3-ium-5-olate hydrochloride (1:1)
• 3-[2-(diethylamino)ethyl]oxadiazol-3-ium-5-olate,hydrochloride
• 3-(2-(Diethylamino)ethyl)sydnone monohydrochloride
• 3483-35-0
• DTXSID50188382
• Sydnone, 3-(2-(diethylamino)ethyl)-, monohydrochloride

• Inchi： 1S/C8H15N3O2.ClH/c1-3-10(4-2)5-6-11-7-8(12)13-9-11;/h7H,3-6H2,1-2H3;1H
• InChI Key： ZUAOQMZEAIPMEB-UHFFFAOYSA-N
• SMILES： Cl.O1C(=C[N+](CCN(CC)CC)=N1)[O-]

Computed Properties

• Exact Mass: 221.09328
• Monoisotopic Mass: 221.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.21